Cas no 1807226-52-3 (Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate)

• Product Name: Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate
• CAS No: 1807226-52-3
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 4961242
• Update Time: 2025-05-24

Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate

• Inchi： 1S/C11H10BrNO2S/c1-15-11(14)4-8-7(5-12)2-3-10(16)9(8)6-13/h2-3,16H,4-5H2,1H3
• InChI Key： FYRWIXBEMCWRJF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1CC(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1

Additional information on Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate

Comprehensive Overview of Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate (CAS No. 1807226-52-3)

Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate (CAS No. 1807226-52-3) is a specialized chemical compound widely utilized in pharmaceutical research, organic synthesis, and material science. Its unique molecular structure, featuring a bromomethyl group, a cyano moiety, and a mercapto (thiol) functional group, makes it a versatile intermediate for constructing complex molecules. Researchers and industries value this compound for its reactivity, particularly in cross-coupling reactions, peptide modifications, and polymer chemistry.

In recent years, the demand for Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate has surged due to its applications in drug discovery and bioconjugation. With the rise of targeted therapies and antibody-drug conjugates (ADCs), this compound’s ability to introduce thiol-reactive groups into molecules has become critical. Its CAS No. 1807226-52-3 is frequently searched in academic databases and commercial catalogs, reflecting its importance in cutting-edge research.

The compound’s cyano and mercapto functionalities enable diverse chemical transformations, such as nucleophilic substitutions and Michael additions. These reactions are pivotal in designing small-molecule inhibitors and biocompatible materials. Additionally, the bromomethyl group serves as a key handle for further derivatization, aligning with trends in click chemistry and green chemistry methodologies.

From an industrial perspective, Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate is often discussed in contexts like scale-up synthesis and process optimization. Manufacturers focus on improving yield and purity to meet the needs of high-throughput screening and preclinical development. Environmental considerations also drive innovations in its production, such as reducing hazardous byproducts through catalytic methods.

For researchers exploring structure-activity relationships (SAR), this compound offers a modular scaffold to investigate electronic effects and steric hindrance. Its compatibility with photoredox catalysis and electrochemical synthesis further expands its utility in modern organic chemistry. Online forums and scientific communities frequently address questions like: “How to store Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate to prevent degradation?” or “What solvents are optimal for its reactions?”

In summary, Methyl 6-bromomethyl-2-cyano-3-mercaptophenylacetate (CAS No. 1807226-52-3) bridges multiple disciplines, from medicinal chemistry to nanotechnology. Its adaptability to emerging trends like AI-driven molecular design and sustainable synthesis ensures its relevance in future scientific breakthroughs. As interest grows in personalized medicine and smart materials, this compound will remain a cornerstone of innovation.